Cas no 5438-77-7 (8-cyclohexyl-1,3-dimethyl-7H-purine-2,6-dione)

8-cyclohexyl-1,3-dimethyl-7H-purine-2,6-dione structure
5438-77-7 structure
Product Name:8-cyclohexyl-1,3-dimethyl-7H-purine-2,6-dione
CAS No:5438-77-7
MF:C13H18N4O2
MW:262.307622432709
CID:859025
Update Time:2026-04-29

8-cyclohexyl-1,3-dimethyl-7H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 8-cyclohexyl-1,3-dimethyl-7H-purine-2,6-dione
    • 8-cyclohexyl-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
    • 8-cyclohexyl-1,3-dimethyl-3,9-dihydro-1h-purine-2,6-dione
    • 8-Cyclohexyl-theophyllin
    • 8-Cyclohexyltheophylline
    • AC1L5DVR
    • AC1Q6LAV
    • CHEBI:273575
    • CHEMBL321505
    • CTK5A0799
    • N1,N3-dimethyl-8-cyclohexylxanthine
    • NSC14383
    • Oprea1_813413
    • SureCN515967

Computed Properties

  • Exact Mass: 262.14314
  • Monoisotopic Mass: 262.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.285
  • Boiling Point: 519.2°C at 760 mmHg
  • Flash Point: 267.8°C
  • Refractive Index: 1.591
  • PSA: 69.3
  • LogP: 1.00800
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